methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-[bis(prop-2-enyl)sulfamoyl]benzoyl]amino]-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H31N3O5S2/c1-6-13-28(14-7-2)35(31,32)19-10-8-18(9-11-19)23(29)26-24-22(25(30)33-5)20-12-15-27(17(3)4)16-21(20)34-24/h6-11,17H,1-2,12-16H2,3-5H3,(H,26,29)
• InChI Key: ZDGPNAJVOLQMHC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C
• Molecular Formula: C25H31N3O5S2
• Molecular Weight: 517.7 g/mol

Description

Methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H31N3O5S2 and its molecular weight is 517.66. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Anti-inflammatory Applications

Compounds structurally related to methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate have been synthesized as part of research programs targeting novel molecules for potential anti-inflammatory applications. For example, methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate was synthesized based on its reported anti-inflammatory activity, suggesting a possible area of application for related compounds (Moloney, 2001).

Chemical Modification for Enhanced Biological Properties

The chemical modification of pyridine moieties in related molecules has been explored as a means to optimize biological properties. For instance, methylation at position 8 in the pyridine moiety of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide was attempted to enhance its analgesic properties, indicating the significance of structural alterations in determining biological activity (Ukrainets et al., 2015).

Synthetic Routes for Heterocyclic Compounds

Research has also focused on developing synthetic routes for generating heterocyclic compounds with potential biological activities. For example, the synthesis of novel pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has been reported, highlighting the versatility of these compounds for further pharmacological exploration (Bakhite et al., 2005).

Antimicrobial Activity

Some derivatives of related compounds have been synthesized and screened for their antimicrobial activities. For instance, new pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidine derivatives were synthesized and exhibited in vitro antimicrobial activities, suggesting a potential application in developing new antimicrobial agents (Bakhite et al., 2004).